Cas no 2228443-73-8 (4-amino-1-(1H-pyrazol-4-yl)cyclohexane-1-carboxylic acid)

• Product Name: 4-amino-1-(1H-pyrazol-4-yl)cyclohexane-1-carboxylic acid
• CAS No: 2228443-73-8
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 6415509
• PubChem ID: 165659953
• Update Time: 2025-07-22

4-amino-1-(1H-pyrazol-4-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(1H-pyrazol-4-yl)cyclohexane-1-carboxylic acid
• EN300-1813297
• 2228443-73-8

• Inchi： 1S/C10H15N3O2/c11-8-1-3-10(4-2-8,9(14)15)7-5-12-13-6-7/h5-6,8H,1-4,11H2,(H,12,13)(H,14,15)
• InChI Key： UOLNIKDNOCVEFQ-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=NNC=2)CCC(CC1)N)=O

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 92Ų

Additional information on 4-amino-1-(1H-pyrazol-4-yl)cyclohexane-1-carboxylic acid

Introduction to 4-amino-1-(1H-pyrazol-4-yl)cyclohexane-1-carboxylic acid (CAS No. 2228443-73-8)

4-amino-1-(1H-pyrazol-4-yl)cyclohexane-1-carboxylic acid (CAS No. 2228443-73-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the treatment of inflammatory and neurodegenerative diseases. This article provides a comprehensive overview of the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

The molecular structure of 4-amino-1-(1H-pyrazol-4-yl)cyclohexane-1-carboxylic acid consists of a cyclohexane ring substituted with an amino group and a pyrazole moiety. The cyclohexane ring provides structural rigidity, while the pyrazole group contributes to the compound's biological activity. The carboxylic acid functional group further enhances its pharmacological properties by facilitating solubility and bioavailability.

In terms of chemical synthesis, several methods have been reported for the preparation of 4-amino-1-(1H-pyrazol-4-yl)cyclohexane-1-carboxylic acid. One common approach involves the reaction of 4-amino-cyclohexanecarboxylic acid with 1H-pyrazole under suitable conditions. This method typically employs coupling reagents such as EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (Hydroxybenzotriazole) to facilitate the formation of the amide bond. Another synthetic route involves the use of palladium-catalyzed cross-coupling reactions, which offer high yields and excellent regioselectivity.

The biological activities of 4-amino-1-(1H-pyrazol-4-yl)cyclohexane-1-carboxylic acid have been extensively studied in recent years. One of its most notable properties is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated macrophages. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 4-amino-1-(1H-pyrazol-4-yl)cyclohexane-1-carboxylic acid has also demonstrated neuroprotective properties. Research has indicated that it can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases like Alzheimer's and Parkinson's disease. These findings suggest that this compound may have therapeutic potential in protecting against neurodegeneration.

The pharmacokinetic profile of 4-amino-1-(1H-pyrazol-4-yl)cyclohexane-1-carboxylic acid has been evaluated in preclinical studies. These studies have shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. Additionally, its low toxicity and high safety margin further support its potential for clinical use.

In the context of drug discovery, 4-amino-1-(1H-pyrazol-4-yl)cyclohexane-1-carboxylic acid has been identified as a lead compound for the development of novel therapeutics. Ongoing research is focused on optimizing its structure to enhance potency, selectivity, and pharmacological properties. Computational methods such as molecular docking and virtual screening are being employed to identify structural modifications that can improve its binding affinity to target proteins.

The clinical potential of 4-amino-1-(1H-pyrazol-4-yl)cyclohexane-1-carboxylic acid is being explored through various preclinical and early-stage clinical trials. Preliminary results from these trials have shown promising outcomes, with the compound demonstrating efficacy in reducing inflammation and protecting against neurodegeneration without significant adverse effects.

In conclusion, 4-amino-1-(1H-pyrazol-4-yl)cyclohexane-1-carboxylic acid (CAS No. 2228443-73-8) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure, coupled with its favorable pharmacological properties, makes it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Continued research efforts are expected to uncover new applications and optimize its use in clinical settings.